Cas no 135682-18-7 ((S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one)

• Product Name: (S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one
• CAS No: 135682-18-7
• MF: C₅H₈O₄
• MW: 132.114622116089
• MDL: MFCD01321302
• CID: 136103
• PubChem ID: 87573400
• Update Time: 2025-06-10

(S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-4-(Methoxymethyl)-1,3-dioxolan-2-one
• (S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one
• (R)-(+)-Propylene carbonate
• 1,3-Dioxolan-2-one,4-(methoxymethyl)-, (4S)-
• (4S)-4-(methoxymethyl)-1,3-dioxolan-2-one
• (S)-(-)-3-Methoxypropylene Carbonate
• (S)-(-)-4-(Methoxymethyl)-2-oxo-1,3-dioxolane
• i>)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one
• DNSGQMOSYDHNHO-BYPYZUCNSA-N
• 4(S)-methoxymethyl-1,3-dioxolan-2-one
• ZB013104
• (S)-4-methoxymethyl-1,3-dioxolan-2-one
• (S)-4-methoxymethyl-1,3- dioxolan-2-one
• M1456
• 1,3-Dioxolan-2-one,4-(methoxymethy
• D91506
• MFCD01321302
• 1,3-Dioxolan-2-one,4-(methoxymethyl)-,(4S)-
• CS-0445432
• AKOS015851504
• J-006746
• SCHEMBL1851731
• DTXSID00451578
• BS-43996
• 135682-18-7

• MDL： MFCD01321302
• Inchi： 1S/C5H8O4/c1-7-2-4-3-8-5(6)9-4/h4H,2-3H2,1H3/t4-/m0/s1
• InChI Key： DNSGQMOSYDHNHO-BYPYZUCNSA-N
• SMILES： O1C(=O)OC[C@@H]1COC

Computed Properties

• Exact Mass: 132.04200
• Monoisotopic Mass: 132.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 44.8

Experimental Properties

• Color/Form: Colorless - almost colorless transparent liquid
• Density: 1.24 g/mL at 25 °C(lit.)
• Boiling Point: 257.4°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: n20/D 1.437(lit.)
• PSA: 44.76000
• LogP: 0.16820
• Solubility: Not determined

(S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one Security Information

• WGK Germany：3
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on (S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one

Introduction to (S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one (CAS No. 135682-18-7)

(S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one (CAS No. 135682-18-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, also known as S-MOM-Dioxolane, is a versatile building block used in the synthesis of various biologically active molecules and pharmaceuticals. Its unique structure and chirality make it an essential intermediate in the development of chiral drugs and other advanced materials.

The chemical structure of (S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one consists of a 1,3-dioxolane ring with a methoxymethyl group attached to the 4-position. The presence of the chiral center at the 4-position imparts enantiomeric purity, which is crucial for many applications in asymmetric synthesis and drug development. The compound is typically synthesized through a series of well-defined steps, including the formation of the dioxolane ring and subsequent introduction of the methoxymethyl group with controlled stereochemistry.

Recent research has highlighted the importance of (S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one in the synthesis of prodrugs and drug delivery systems. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The use of S-MOM-Dioxolane as a prodrug precursor allows for improved solubility, stability, and bioavailability of therapeutic agents. This is particularly useful in the development of drugs that require enhanced delivery properties to reach specific target sites within the body.

In addition to its applications in prodrug synthesis, (S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one has been explored for its potential in the synthesis of chiral catalysts and ligands. Chiral catalysts play a crucial role in asymmetric synthesis by facilitating the selective formation of one enantiomer over another. The ability to control chirality at multiple points in a molecule is essential for producing highly enantioselective catalysts, which can significantly enhance the efficiency and yield of synthetic processes.

The use of S-MOM-Dioxolane in pharmaceutical research has also been driven by its compatibility with various functional groups and its ability to undergo selective transformations. For example, recent studies have demonstrated its utility in the synthesis of β-lactam antibiotics, which are widely used to treat bacterial infections. The chiral center in (S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one can be selectively modified to introduce different substituents, thereby expanding its potential applications in drug design.

Furthermore, the stability and reactivity of (S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one make it an attractive choice for use in combinatorial chemistry and high-throughput screening. These techniques are essential for rapidly identifying lead compounds with desired biological activities. By using S-MOM-Dioxolane as a starting material, researchers can efficiently generate large libraries of structurally diverse molecules for screening against various biological targets.

The environmental impact and safety profile of (S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one have also been evaluated. Studies have shown that it is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, as with any chemical compound, appropriate safety measures should be taken to ensure safe handling and storage.

In conclusion, (S)-(-)-4-(Methoxymethyl)-1,3-dioxolan-2-one (CAS No. 135682-18-7) is a valuable chiral building block with a wide range of applications in organic synthesis and pharmaceutical research. Its unique structure and chirality make it an essential intermediate in the development of prodrugs, chiral catalysts, and other advanced materials. Ongoing research continues to explore new uses for this compound, further solidifying its importance in the field.